Cas no 2680678-95-7 (5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2680678-95-7
• MF: C₁₃H₇F₆N₃O₄
• MW: 383.202803850174
• CID: 5621298
• PubChem ID: 165923692
• Update Time: 2025-07-19

5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28302053
• 2680678-95-7
• 5-(2,2,2-trifluoroacetamido)-1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylic acid
• 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C13H7F6N3O4/c14-12(15,16)11(25)21-9-8(10(23)24)5-20-22(9)6-1-3-7(4-2-6)26-13(17,18)19/h1-5H,(H,21,25)(H,23,24)
• InChI Key： LGKPGISUSXHIFR-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C(C(=O)O)C=NN1C1C=CC(=CC=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 383.03407469g/mol
• Monoisotopic Mass: 383.03407469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680678-95-7)

5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680678-95-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its trifluoromethoxy and trifluoroacetamido substituents, contribute to its unique chemical properties and biological interactions.

The presence of the trifluoromethoxy group at the 4-position of the phenyl ring and the trifluoroacetamido group at the 5-position of the pyrazole ring introduces a high degree of electronic and steric modulation. These substituents are known to enhance the lipophilicity and metabolic stability of molecules, making them attractive for drug development. The pyrazole core itself is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological activities including anti-inflammatory, antiviral, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel pyrazole derivatives with improved pharmacokinetic profiles and enhanced target specificity. The compound 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid has been studied for its potential as a lead compound in the development of new therapeutic agents. Its unique structural motif suggests that it may interact with biological targets in ways that conventional non-fluorinated pyrazoles cannot.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Pyrazole derivatives have been shown to inhibit various enzymes by binding to their active sites or by altering their conformational dynamics. The fluorinated substituents in this molecule are particularly interesting because they can influence both the electronic properties and the spatial arrangement of atoms within the molecule. This can lead to more potent and selective inhibition of target enzymes, which is crucial for developing effective drugs with minimal side effects.

Recent studies have highlighted the importance of fluorine atoms in drug design due to their ability to enhance binding affinity and metabolic stability. The trifluoromethoxy group in 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680678-95-7) is expected to contribute significantly to these effects by increasing the molecule's lipophilicity and reducing its susceptibility to hydrolysis. Similarly, the trifluoroacetamido group can improve the molecule's solubility in organic solvents while maintaining its stability under physiological conditions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole core and introduce the fluorinated substituents. The use of these techniques not only improves the efficiency of synthesis but also allows for greater control over the stereochemistry of the product.

In terms of biological activity, preliminary studies have suggested that 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The trifluoromethoxy group has been shown to enhance binding interactions with target proteins by increasing hydrophobic interactions, while the trifluoroacetamido group can stabilize enzyme-inhibitor complexes through hydrogen bonding networks.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarity to known pharmacologically active molecules, it may serve as a valuable scaffold for further derivatization and optimization. Researchers are exploring its efficacy in treating various diseases, including inflammatory disorders, infectious diseases, and neurodegenerative conditions. The ability of fluorinated pyrazoles to modulate enzyme activity makes them particularly promising candidates for drug development against these challenging diseases.

Furthermore, computational studies using molecular modeling techniques have been instrumental in understanding how 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid interacts with biological targets at an atomic level. These studies have provided insights into key binding residues and interaction patterns that can guide future modifications aimed at improving potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for clinical development.

The regulatory landscape for new drug development also plays a crucial role in determining whether compounds like 5-(2,2,2-trifluoroacetamido)-1-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 2680678-95-7) will reach patients worldwide. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. This includes detailed toxicological studies assessing potential side effects as well as pharmacokinetic studies evaluating how quickly drugs are absorbed metabolized excreted by the body.

In conclusion,5-(2,2-dichloroacetyl-amino)-3-methylpyridazinone, also known as CAS No 563021699676 is an interesting compound with significant potential as a pharmaceutical intermediate or lead compound Its unique structural features including fluorinated substituents make it an attractive candidate for further research into developing novel therapeutic agents